3-Bromo-4-methylbenzonitrile

• IUPAC Name: 3-bromo-4-methylbenzonitrile
• InChI: InChI=1S/C8H6BrN/c1-6-2-3-7(5-10)4-8(6)9/h2-4H,1H3
• InChI Key: VXUMRYMTYKDWMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C#N)Br
• Molecular Formula: C8H6BrN
• DSSTOX Substance ID: DTXSID70554101
• Molecular Weight: 196.04 g/mol
• CAS No.: 42872-74-2

Description

3-Bromo-4-methylbenzonitrile is an organic compound with the molecular formula C8H6BrN. It is a derivative of benzonitrile, where the benzene ring is substituted with a bromine atom at the third position and a methyl group at the fourth position. This compound is used as an intermediate in the synthesis of various pharmaceuticals and agrochemicals .

Scientific Research Applications

3-Bromo-4-methylbenzonitrile is used in various scientific research applications, including:

Chemistry: As an intermediate in the synthesis of complex organic molecules and as a building block in organic synthesis.

Biology: In the study of enzyme inhibitors and as a precursor for bioactive compounds.

Medicine: In the development of pharmaceuticals, particularly in the synthesis of drugs with potential therapeutic effects.

Industry: As a precursor for agrochemicals and other industrial chemicals.

Safety and Hazards

3-Bromo-4-methylbenzonitrile is classified as Acute Tox. 4 for oral, dermal, and inhalation routes. It is toxic if swallowed, in contact with skin, or if inhaled. Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection.

Mechanism of Action

Target of Action

It is known that brominated benzonitriles, such as 3-bromo-4-methylbenzonitrile, are often used in organic synthesis and pharmaceutical research .

Mode of Action

For instance, they can undergo free radical bromination, nucleophilic substitution, and oxidation . In these reactions, the bromine atom or the nitrile group on the benzonitrile ring can act as a leaving group, allowing the compound to interact with its targets .

Biochemical Pathways

Brominated benzonitriles are known to participate in reactions at the benzylic position . These reactions can lead to changes in the structure of the compound, potentially affecting various biochemical pathways.

Pharmacokinetics

It is known that the compound is a solid at room temperature , which may affect its absorption and distribution in the body. The compound’s metabolism and excretion would likely depend on the specific biochemical reactions it undergoes in the body.

Result of Action

Given its potential to participate in various chemical reactions, it could potentially lead to the formation of new compounds or the modification of existing molecules in the cell .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound is known to be incompatible with oxidizing agents . Additionally, it should be stored in cool, dry conditions to maintain its stability .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method for synthesizing 3-Bromo-4-methylbenzonitrile involves the bromination of 4-methylbenzonitrile. This reaction typically uses bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a catalyst like iron or aluminum bromide. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position .

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated systems allows for precise control of reaction parameters, reducing the risk of side reactions and improving the overall quality of the product .

Chemical Reactions Analysis

Types of Reactions

3-Bromo-4-methylbenzonitrile undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation Reactions: The methyl group can be oxidized to form a carboxylic acid or other functional groups.

Reduction Reactions: The nitrile group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4) or catalytic hydrogenation.

Common Reagents and Conditions

Substitution: Nucleophiles like amines or thiols, often in the presence of a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas with a palladium catalyst.

Major Products Formed

Substitution: Products include substituted benzonitriles with various functional groups.

Oxidation: Products include carboxylic acids or aldehydes.

Reduction: Products include primary amines.

Comparison with Similar Compounds

Similar Compounds

4-Bromo-3-methylbenzonitrile: Similar structure but with different substitution pattern.

3-Bromo-4-methylbenzaldehyde: Contains an aldehyde group instead of a nitrile group.

3-Bromo-4-methylbenzoic acid: Contains a carboxylic acid group instead of a nitrile group.

Uniqueness

3-Bromo-4-methylbenzonitrile is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. The presence of both a bromine atom and a nitrile group allows for versatile reactivity, making it a valuable intermediate in various synthetic pathways .

Synthesis routes and methods

Procedure details

3-Bromo-4-methyl-benzoic acid (3 g) in toluene (75 ml) was treated with oxalyl chloride (10 ml) and DMF (4 drops). The mixture was then stirred at 20 C for 3 h. and then the solvent evaporated giving a yellow solid. This in turn was dissolved in THF (30 ml) containing N-methyl-morpholine (1.5 ml). Aqueous ammonia (0.880, 40 ml) was then added and the mixture stirred for 18 h. The THF was then evaporated and the resulting amide intermediate collected by filtration as a colourless solid (2.9 g). This material was then suspended in thionyl chloride (35 ml) and was heated to 85 C for 6 h. The excess reagent was then evaporated and the residue purified on silica gel. Elution with 5-50% ethyl acetate in hexane gave the title compound as a white solid (1.4 g)